![molecular formula C17H19N3O2S2 B2705519 N-(2-{[2,2'-bithiophene]-5-yl}-2-hydroxyethyl)-1,3,5-trimethyl-1H-pyrazole-4-carboxamide CAS No. 2097933-13-4](/img/structure/B2705519.png)
N-(2-{[2,2'-bithiophene]-5-yl}-2-hydroxyethyl)-1,3,5-trimethyl-1H-pyrazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,2’-Bithiophene is an organic compound and is the most common of the three isomers with the formula (C4H3S)2 . It is a colorless solid, although commercial samples are often greenish .
Synthesis Analysis
2,2’-Bithiophene and thieno[3,2-b]thiophene were polymerized separately with bis(2,3-dialkylthienyl)benzo[1,2-b:4,5-b’]dithiophene by Stille coupling reactions to afford new conjugated polymer PBDTT-2T and PBDTT-TT .Molecular Structure Analysis
The polymers showed band gaps about 1.90 eV and the highest occupied molecular orbital (HOMO) energy levels below −5.20 eV . The PBDTT-2T and PBDTT-TT achieved hole mobilities .Chemical Reactions Analysis
The compound is typically prepared by cross-coupling starting from 2-halothiophenes .Physical and Chemical Properties Analysis
The fundamental physicochemical properties most often used in defining compound quality are molecular weight, log P n-Octanol/water partition coefficient, log D7.4 n-Octanol/water distribution coefficient at pH 7.4, pKa Ionisation constant, aqueous solubility .Scientific Research Applications
Molecular Interaction and Pharmacophore Models
Research on pyrazole derivatives, such as the antagonist N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide, has contributed to developing unified pharmacophore models for cannabinoid receptor ligands. These models are essential for understanding the molecular interaction with the CB1 cannabinoid receptor, offering insights into the steric binding interaction that dominates receptor affinity. Such studies are crucial for designing compounds with desired pharmacological profiles (Shim et al., 2002).
Agricultural Fungicides
The pyrazole-4-carboxamide scaffold, highlighted in fungicide research targeting succinate dehydrogenase (SDH), demonstrates the compound's potential in agriculture. Novel pyrazole-4-formylhydrazine derivatives bearing a diphenyl ether moiety have shown significant antifungal effects against various pathogens, suggesting a role in developing new fungicides (Wang et al., 2020).
Anti-inflammatory Agents
Studies on pyrazole derivatives as potential anti-inflammatory agents with minimum ulcerogenic activity indicate the compound's therapeutic potential. Novel isomeric series of N-substituted pyrazole carboxamides have demonstrated significant anti-inflammatory activity, highlighting the possibility of designing less toxic and ulcerogenic compounds (El‐Hawash & El-Mallah, 1998).
Structural and Optical Studies
Research on pyrazole derivatives has also extended into material science, with studies on their thermal stability, Hirshfeld surface analysis, and non-linear optical properties. These studies reveal the compounds' potential applications in developing new materials with desired thermal and optical characteristics (Kumara et al., 2018).
Antimicrobial Activity
The synthesis and evaluation of pyrazole derivatives for antimicrobial activity underscore their potential in developing new antimicrobial agents. Some compounds have shown higher activity against various bacterial and fungal strains, suggesting their use in creating effective antimicrobials (Aytemir et al., 2003).
Safety and Hazards
Future Directions
Bithiophene derivatives are used in various fields of science and technology, ranging from organic chemistry and synthesis to material science, technology, medicine, and pharmaceutical science . Therefore, new structures containing the bithiophene motif are still being synthesized and the possibilities of their practical application intensively tested .
Mechanism of Action
Target of Action
Compounds containing thiophene, bithiophene or oligothiophene motifs are particularly popular because they are used in various fields of science and technology, ranging from organic chemistry and synthesis to material science, technology, medicine and pharmaceutical science .
Mode of Action
It is known that the rotation around the bond connecting two thiophene rings in 2,2ʹ-bithiophene has been studied .
Biochemical Pathways
It is known that stable hydrogen isotope analysis of amino acids (δ 2 h aa) is receiving growing attention due to its potential utility as a tracer of ecological and/or physiological processes .
Properties
IUPAC Name |
N-[2-hydroxy-2-(5-thiophen-2-ylthiophen-2-yl)ethyl]-1,3,5-trimethylpyrazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N3O2S2/c1-10-16(11(2)20(3)19-10)17(22)18-9-12(21)13-6-7-15(24-13)14-5-4-8-23-14/h4-8,12,21H,9H2,1-3H3,(H,18,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HIBBOWYNLIWQJO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1C)C)C(=O)NCC(C2=CC=C(S2)C3=CC=CS3)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.